Cas no 2408966-39-0 (tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate)

• Product Name: tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate
• CAS No: 2408966-39-0
• MF: C₁₄H₂₂N₄O₃
• MW: 294.349483013153
• CID: 6092915
• PubChem ID: 165700174
• Update Time: 2025-06-08

tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408966-39-0
• tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate
• EN300-7548241

• Inchi： 1S/C14H22N4O3/c1-14(2,3)21-13(20)17-12-15-7-6-11(16-12)18-8-4-5-10(19)9-18/h6-7,10,19H,4-5,8-9H2,1-3H3,(H,15,16,17,20)
• InChI Key： JHZYDMAXAZCQKX-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CN=C(NC(=O)OC(C)(C)C)N=2)CCC1

Computed Properties

• Exact Mass: 294.16919058g/mol
• Monoisotopic Mass: 294.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.6Ų

Additional information on tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate

Introduction to Tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate (CAS No. 2408966-39-0)

Tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate, with the CAS number 2408966-39-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest in drug discovery and development. The structure of this molecule incorporates several key functional groups, including a carbamate moiety and a piperidine ring, which contribute to its unique chemical and biological properties.

The carbamate group, specifically the tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate moiety, is known for its versatility in medicinal chemistry. It serves as a crucial pharmacophore in the design of various therapeutic agents due to its ability to interact with biological targets in multiple ways. The tert-butyl group enhances the lipophilicity of the molecule, facilitating better membrane penetration, while the hydroxypiperidine ring introduces hydrogen bonding capabilities, which are essential for binding to specific biological receptors.

In recent years, there has been growing interest in the development of novel compounds that target neurological disorders. The 3-hydroxypiperidin-1-yl group in this compound is particularly noteworthy as it has been shown to interact with neurotransmitter systems. This interaction makes it a promising candidate for further investigation in the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter activity is key.

The pyrimidine ring in Tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate also plays a critical role in its biological activity. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA and RNA synthesis. The presence of this ring system suggests that this compound may have applications in anticancer therapies, where interference with nucleic acid metabolism can be beneficial.

Recent studies have begun to explore the potential of this compound in addressing inflammation-related diseases. The combination of the carbamate and hydroxypiperidine groups may contribute to anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, the ability of the hydroxypiperidine ring to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been observed in preliminary research, indicating potential therapeutic benefits.

The synthesis of Tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the pyrimidine core, followed by functionalization with the hydroxypiperidine group and finally the introduction of the carbamate moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

In terms of pharmacokinetic properties, Tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate exhibits promising characteristics for drug development. Its moderate solubility in both water and organic solvents suggests good bioavailability when administered orally or intravenously. Additionally, its stability under various conditions enhances its suitability for formulation into pharmaceutical products.

The potential applications of this compound extend beyond neurological and anticancer therapies. Preliminary data suggest that it may also have utility in treating metabolic disorders by influencing key enzymes involved in glucose metabolism. The ability of the hydroxypiperidine ring to interact with mitochondrial enzymes has been observed in vitro, indicating that this compound could potentially impact energy production pathways.

As research continues to uncover new therapeutic targets, Tert-butyl N-[4-(3-hydroxypiperidin-1-yl)pyrimidin-2-yl]carbamate remains a promising candidate for further development. Its unique structure and demonstrated biological activity make it a valuable asset in the pharmaceutical industry's quest for novel treatments. Collaborative efforts between academic researchers and industry scientists are essential to fully explore its potential and bring forth new therapeutic options for patients worldwide.